Cas no 30611-20-2 (Benzonitrile,4-(1-oxopentyl)-)

• Product Name: Benzonitrile,4-(1-oxopentyl)-
• CAS No: 30611-20-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 307838
• PubChem ID: 141575
• Update Time: 2025-04-19

Benzonitrile,4-(1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1-oxopentyl)-
• 4-Pentanoylbenzonitrile
• 30611-20-2
• Benzonitrile, 4-(1-oxopentyl)-
• AKOS006290851
• SCHEMBL8466864
• 4-PENTANOYL-BENZONITRILE
• DTXSID60184678

• Inchi： 1S/C12H13NO/c1-2-3-4-12(14)11-7-5-10(9-13)6-8-11/h5-8H,2-4H2,1H3
• InChI Key： SNDVNNGWNNDYHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)CCCC

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Density: 1.04
• Boiling Point: 331.8°C at 760 mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.521
• PSA: 40.86